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Compound of Interest

Compound Name:
1-Bromo-2-methoxy-4-

(trifluoromethoxy)benzene

Cat. No.: B1294247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2-methoxy-4-(trifluoromethoxy)benzene is a halogenated and fluorinated aromatic

ether. Its specific substitution pattern makes it a potentially valuable building block in the

synthesis of complex organic molecules, particularly in the fields of pharmaceutical and

agrochemical research. The presence of a bromine atom allows for various cross-coupling

reactions, while the methoxy and trifluoromethoxy groups can influence the electronic

properties, lipophilicity, and metabolic stability of derivative compounds. This guide provides a

summary of the available safety information for this compound, based on data for structurally

similar chemicals due to the limited availability of a comprehensive Safety Data Sheet (SDS)

for the exact molecule.

Chemical and Physical Properties
Quantitative data for 1-Bromo-2-methoxy-4-(trifluoromethoxy)benzene is not readily

available. The following table summarizes data for a structurally related compound, 1-Bromo-2-

methyl-4-(trifluoromethoxy)benzene (CAS 261951-96-6), to provide an estimation of its

properties.[1]
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Property Value Source

Molecular Formula C₈H₆BrF₃O PubChem[1]

Molecular Weight 255.03 g/mol PubChem[1]

Computed XLogP3 4.2 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Exact Mass 253.95541 Da PubChem[1]

Monoisotopic Mass 253.95541 Da PubChem[1]

Topological Polar Surface Area 9.2 Å² PubChem[1]

Heavy Atom Count 13 PubChem[1]

Hazard Identification and GHS Classification
A comprehensive GHS classification for 1-Bromo-2-methoxy-4-(trifluoromethoxy)benzene is

not available. However, based on data for analogous compounds, the following hazards may

be anticipated. For the related compound 1-Bromo-2-methyl-4-(trifluoromethoxy)benzene, it is

classified as hazardous to the aquatic environment (long-term hazard).[1] For other similar

brominated and fluorinated benzene derivatives, common hazard statements include skin

irritation, serious eye irritation, and potential for respiratory irritation.

Anticipated GHS Hazard Classification
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Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)

Hazardous to the Aquatic Environment, Long-

Term Hazard
Category 2

GHS Pictograms (Anticipated)

Anticipated Pictograms

Click to download full resolution via product page

Caption: Anticipated GHS pictograms.

Hazard Statements (Anticipated)

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long lasting effects.[1]

Precautionary Statements (Anticipated)
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Prevention: P261, P264, P271, P273, P280

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,

P362+P364, P391

Storage: P403+P233, P405

Disposal: P501

Handling and Storage
Safe Handling:

Avoid contact with skin, eyes, and clothing.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from sources of ignition.

First-Aid Measures
Given the anticipated hazards, the following first-aid measures are recommended:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.

Skin Contact

Immediately wash with soap and plenty of water

while removing all contaminated clothing and

shoes. Get medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Combustion may produce irritating and toxic

gases, including carbon oxides, hydrogen bromide, and hydrogen fluoride.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Avoid breathing vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.

Toxicological Information
No specific toxicological data is available for 1-Bromo-2-methoxy-4-
(trifluoromethoxy)benzene. The information below is based on general principles for similar

compounds.

Endpoint Anticipated Effect

Acute Toxicity
May be harmful if swallowed, in contact with

skin, or if inhaled.

Skin Corrosion/Irritation Expected to be irritating to the skin.

Serious Eye Damage/Irritation Expected to cause serious eye irritation.

Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

STOT-Single Exposure May cause respiratory tract irritation.

STOT-Repeated Exposure No data available.

Aspiration Hazard No data available.

Ecological Information
Detailed ecotoxicological data for 1-Bromo-2-methoxy-4-(trifluoromethoxy)benzene is not

available. However, the related compound 1-Bromo-2-methyl-4-(trifluoromethoxy)benzene is

classified as toxic to aquatic life with long-lasting effects.[1] It is prudent to assume that this

compound may also pose a risk to the aquatic environment.

Experimental Protocols
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Detailed experimental protocols for the synthesis of 1-Bromo-2-methoxy-4-
(trifluoromethoxy)benzene are not readily available in the public domain. However, a general

synthetic approach can be inferred from standard organic chemistry principles.

Hypothetical Synthetic Pathway
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2-Methoxy-4-(trifluoromethoxy)aniline 1-Bromo-2-methoxy-4-(trifluoromethoxy)benzene

Sandmeyer Reaction
(e.g., NaNO₂, HBr, CuBr)

Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Weigh/Measure in Fume Hood

Perform Reaction

Quench Reaction

Segregate Waste

Decontaminate Glassware

Dispose of Waste

 

Assess Hazards

Skin Irritant?

Eye Irritant?

No Wear Gloves

Yes

Inhalation Hazard?

No Wear Safety Goggles

Yes

Use Fume Hood

Yes

Proceed with Caution

No
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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